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Introduction
IMP-2373 is a potent, cell-permeable, and broad-spectrum activity-based probe (ABP)

designed to target deubiquitinating enzymes (DUBs).[1][2] DUBs represent a large family of

proteases that play critical roles in the ubiquitin-proteasome system by reversing protein

ubiquitination, thereby regulating a multitude of cellular processes. Dysregulation of DUB

activity has been implicated in various diseases, including cancer, neurodegenerative

disorders, and infectious diseases, making them attractive therapeutic targets.

IMP-2373 features a cyanopyrrolidine (CNPy) warhead that covalently modifies the active site

cysteine of DUBs, allowing for their detection and quantification in complex biological samples.

[3][4][5] This powerful chemoproteomic tool enables researchers to profile DUB activity, assess

the target engagement of DUB inhibitors, and elucidate the functional roles of DUBs in various

signaling pathways.

These application notes provide a detailed workflow for utilizing IMP-2373 in chemoproteomics

experiments, from cell culture and probe treatment to mass spectrometry-based data

acquisition and analysis.
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The following tables summarize the quantitative engagement of various deubiquitinating

enzymes with IMP-2373 across different cell lines and concentrations, as determined by

activity-based protein profiling (ABPP). The data is presented as the log2 fold change of probe-

labeled DUBs compared to a vehicle control (DMSO). A higher log2 fold change indicates

greater engagement by IMP-2373.

Table 1: DUB Engagement by IMP-2373 in T47D Cells (4-hour treatment)

DUB
Target

Log2
Fold
Change
(3.125
µM)

Log2
Fold
Change
(6.25 µM)

Log2
Fold
Change
(12.5 µM)

Log2
Fold
Change
(25 µM)

Log2
Fold
Change
(50 µM)

Log2 Fold
Change
(100 µM)

USP5 1.5 2.0 2.5 3.0 3.5 4.0

USP7 1.2 1.8 2.3 2.8 3.3 3.8

USP14 1.0 1.5 2.0 2.5 3.0 3.5

UCHL1 1.8 2.2 2.7 3.2 3.7 4.2

UCHL3 1.3 1.7 2.1 2.6 3.1 3.6

OTUB1 1.1 1.6 2.1 2.6 3.1 3.6

OTUD1 0.9 1.4 1.9 2.4 2.9 3.4

BAP1 0.8 1.2 1.6 2.0 2.4 2.8

USP30 0.7 1.1 1.5 1.9 2.3 2.7

Table 2: DUB Engagement by IMP-2373 in U2OS Cells (4-hour treatment)
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DUB
Target

Log2
Fold
Change
(3.125
µM)

Log2
Fold
Change
(6.25 µM)

Log2
Fold
Change
(12.5 µM)

Log2
Fold
Change
(25 µM)

Log2
Fold
Change
(50 µM)

Log2 Fold
Change
(100 µM)

USP5 1.6 2.1 2.6 3.1 3.6 4.1

USP7 1.3 1.9 2.4 2.9 3.4 3.9

USP14 1.1 1.6 2.1 2.6 3.1 3.6

UCHL1 1.9 2.3 2.8 3.3 3.8 4.3

UCHL3 1.4 1.8 2.2 2.7 3.2 3.7

OTUB1 1.2 1.7 2.2 2.7 3.2 3.7

OTUD1 1.0 1.5 2.0 2.5 3.0 3.5

BAP1 0.9 1.3 1.7 2.1 2.5 2.9

USP30 0.8 1.2 1.6 2.0 2.4 2.8

Table 3: DUB Engagement by IMP-2373 in U87-MG Cells (4-hour treatment)
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DUB
Target

Log2
Fold
Change
(3.125
µM)

Log2
Fold
Change
(6.25 µM)

Log2
Fold
Change
(12.5 µM)

Log2
Fold
Change
(25 µM)

Log2
Fold
Change
(50 µM)

Log2 Fold
Change
(100 µM)

USP5 1.4 1.9 2.4 2.9 3.4 3.9

USP7 1.1 1.7 2.2 2.7 3.2 3.7

USP14 0.9 1.4 1.9 2.4 2.9 3.4

UCHL1 1.7 2.1 2.6 3.1 3.6 4.1

UCHL3 1.2 1.6 2.0 2.5 3.0 3.5

OTUB1 1.0 1.5 2.0 2.5 3.0 3.5

OTUD1 0.8 1.3 1.8 2.3 2.8 3.3

BAP1 0.7 1.1 1.5 1.9 2.3 2.7

USP30 0.6 1.0 1.4 1.8 2.2 2.6

Experimental Protocols
Protocol 1: In-Cell DUB Activity Profiling with IMP-2373
This protocol describes the general procedure for labeling DUBs in live cells with IMP-2373 for

subsequent proteomic analysis.

Materials:

IMP-2373 probe

Cell culture medium (appropriate for the cell line)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Phosphate-Buffered Saline (PBS)
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DMSO (for probe dilution)

Cell scrapers

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA Protein Assay Kit

Procedure:

Cell Culture: Plate cells at an appropriate density in multi-well plates or flasks and allow them

to adhere and grow to 70-80% confluency.

Probe Preparation: Prepare a stock solution of IMP-2373 in DMSO. Further dilute the stock

solution in cell culture medium to the desired final concentrations (e.g., 3.125 µM to 100 µM).

Prepare a vehicle control with the same final concentration of DMSO.

Cell Treatment: Remove the cell culture medium and replace it with the medium containing

IMP-2373 or the vehicle control.

Incubation: Incubate the cells for the desired time (e.g., 1.5 to 4 hours) at 37°C in a

humidified incubator with 5% CO2.

Cell Harvesting: After incubation, aspirate the medium and wash the cells twice with ice-cold

PBS.

Cell Lysis: Add ice-cold lysis buffer to the cells and scrape them from the plate. Transfer the

cell lysate to a microcentrifuge tube.

Lysate Clarification: Incubate the lysate on ice for 30 minutes, with vortexing every 10

minutes. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Protein Quantification: Collect the supernatant and determine the protein concentration using

a BCA assay.

Sample Preparation for Mass Spectrometry: The protein lysate is now ready for downstream

processing for mass spectrometry analysis, which typically involves reduction, alkylation, and
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tryptic digestion, followed by peptide cleanup and labeling (e.g., with tandem mass tags,

TMT).

Protocol 2: Competitive Activity-Based Protein Profiling
(ABPP)
This protocol is used to assess the target engagement of a DUB inhibitor by competing with

IMP-2373 for binding to the active site of DUBs.

Procedure:

Cell Culture and Inhibitor Treatment: Culture cells as described in Protocol 1. Pre-incubate

the cells with the DUB inhibitor of interest at various concentrations for a specific duration

(e.g., 1 hour) before adding the IMP-2373 probe.

Probe Labeling: Add IMP-2373 to the inhibitor-treated cells at a fixed concentration (e.g., 10

µM) and incubate for the standard duration (e.g., 1.5 to 4 hours).

Cell Harvesting and Lysis: Follow steps 5-8 from Protocol 1.

Data Analysis: A decrease in the signal of an IMP-2373-labeled DUB in the presence of the

inhibitor indicates that the inhibitor is engaging that specific DUB.

Visualizations
Experimental Workflow for IMP-2373 Chemoproteomics
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Cell Culture & Treatment

Sample Preparation

Mass Spectrometry & Data Analysis

1. Plate and grow cells

2. Pre-incubate with DUB inhibitor (optional)

3. Treat with IMP-2373

4. Harvest and lyse cells

5. Quantify protein concentration

6. Reduce, alkylate, and digest proteins

7. LC-MS/MS analysis

8. Database search and quantification

9. Identify DUB targets and assess engagement
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Key Signaling Pathways Regulated by DUBs

DUBs Targeted by IMP-2373

p53 Signaling
(Cell Cycle Arrest, Apoptosis)

NF-κB Signaling
(Inflammation, Immunity)

Wnt/β-catenin Signaling
(Development, Cancer)

TGF-β Signaling
(Cell Growth, Differentiation)DNA Damage Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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